Cas no 1805273-93-1 (2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide)

2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide is a fluorinated pyridine sulfonamide derivative with potential applications in agrochemical and pharmaceutical research. Its difluoromethyl group enhances metabolic stability and bioavailability, while the sulfonamide moiety offers versatility for further functionalization. The compound's pyridine core contributes to its strong binding affinity in target interactions, making it a valuable intermediate for the synthesis of biologically active molecules. Its structural features, including the methyl substituent at the 6-position, may influence selectivity and reactivity in synthetic pathways. This compound is particularly useful in the development of novel herbicides, fungicides, or enzyme inhibitors due to its balanced lipophilicity and electronic properties.
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide structure
1805273-93-1 structure
Product Name:2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide
CAS No:1805273-93-1
MF:C7H8F2N2O2S
MW:222.212427139282
CID:4848197
Update Time:2025-11-07

2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide
    • Inchi: 1S/C7H8F2N2O2S/c1-4-2-3-5(14(10,12)13)6(11-4)7(8)9/h2-3,7H,1H3,(H2,10,12,13)
    • SMILES: S(C1=CC=C(C)N=C1C(F)F)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 289
  • XLogP3: 0.5
  • Topological Polar Surface Area: 81.4

2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029075968-250mg
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide
1805273-93-1 97%
250mg
$470.40 2022-04-01
Alichem
A029075968-500mg
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide
1805273-93-1 97%
500mg
$798.70 2022-04-01
Alichem
A029075968-1g
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide
1805273-93-1 97%
1g
$1,490.00 2022-04-01

Additional information on 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide

Recent Advances in the Study of 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide (CAS: 1805273-93-1)

2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide (CAS: 1805273-93-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its difluoromethyl and methylpyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide, highlighting its efficient production via a multi-step process involving fluorination and sulfonylation. The study emphasized the compound's stability and scalability, making it a viable candidate for further pharmaceutical development. Additionally, the research team identified its high bioavailability and favorable pharmacokinetic properties, which are critical for its therapeutic potential.

In another recent investigation, researchers examined the compound's interaction with specific biological targets, particularly enzymes involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammation process. This finding suggests its potential application in the treatment of inflammatory diseases such as arthritis and other chronic conditions.

Further studies have also explored the compound's role in oncology. A 2024 preprint article on bioRxiv reported that 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide shows selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of sulfotransferase enzymes. The study proposed a mechanism involving the disruption of cellular sulfation pathways, leading to apoptosis in malignant cells. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the compound's efficacy and minimizing potential side effects. Current research is focused on structural modifications to enhance its selectivity and reduce off-target interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the goal of translating these discoveries into clinical applications.

In conclusion, 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide (CAS: 1805273-93-1) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse biological activities, coupled with its synthetic accessibility, make it a valuable subject for ongoing and future research. Continued exploration of its mechanisms and applications will likely yield significant contributions to the field of medicinal chemistry.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd